Cas no 1807075-64-4 (4-(Difluoromethyl)-2-fluoro-3-hydroxy-6-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-3-hydroxy-6-nitropyridine
• CAS No: 1807075-64-4
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 4881193
• Update Time: 2025-10-28

4-(Difluoromethyl)-2-fluoro-3-hydroxy-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-3-hydroxy-6-nitropyridine

• Inchi： 1S/C6H3F3N2O3/c7-5(8)2-1-3(11(13)14)10-6(9)4(2)12/h1,5,12H
• InChI Key： XUEGYOLUZDJWTA-UHFFFAOYSA-N
• SMILES： FC(C1C(=C(N=C(C=1)[N+](=O)[O-])F)O)F

Computed Properties

• Exact Mass: 208.01
• Monoisotopic Mass: 208.01
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 78.9

Additional information on 4-(Difluoromethyl)-2-fluoro-3-hydroxy-6-nitropyridine

4-(Difluoromethyl)-2-fluoro-3-hydroxy-6-nitropyridine: A Comprehensive Overview

The compound 4-(Difluoromethyl)-2-fluoro-3-hydroxy-6-nitropyridine, identified by the CAS number 1807075-64-4, is a pyridine derivative with a unique combination of functional groups. This molecule has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The presence of a difluoromethyl substituent at the 4-position, a fluoro group at the 2-position, a hydroxy group at the 3-position, and a nitro group at the 6-position makes it a versatile compound with intriguing chemical properties.

Recent studies have highlighted the importance of such pyridine derivatives in drug discovery. The nitro functional group is known for its ability to participate in various biological processes, including anti-inflammatory and anticancer activities. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that compounds with nitro groups can exhibit potent inhibitory effects on specific enzymes associated with cancer progression. The hydroxy group in this compound further enhances its potential for hydrogen bonding, which is crucial for interactions with biological targets.

The difluoromethyl substituent introduces additional electronic effects to the molecule. Fluorine atoms are highly electronegative, which can influence the electronic properties of the entire molecule. This substitution pattern can lead to increased stability and bioavailability, making it an attractive candidate for drug development. Furthermore, the fluoro group at the 2-position contributes to the overall polarity of the molecule, which can affect its solubility and pharmacokinetic properties.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have made it possible to achieve higher yields and better selectivity in the synthesis of such complex molecules. For example, researchers have utilized palladium-catalyzed cross-coupling reactions to efficiently introduce the difluoromethyl group into pyridine derivatives.

The application of this compound extends beyond pharmaceuticals. In agrochemicals, pyridine derivatives are often used as herbicides or fungicides due to their ability to inhibit specific enzymes in plants or pathogens. The hydroxy and nitro groups in this compound may contribute to its potential as a bioactive agent against plant pathogens.

In conclusion, 4-(Difluoromethyl)-2-fluoro-3-hydroxy-6-nitropyridine represents a promising compound with diverse functional groups that offer multiple avenues for research and application. Its unique structure and reactivity make it a valuable addition to the arsenal of chemical tools available for addressing challenges in medicine, agriculture, and materials science.